Cas no 957062-66-7 (3-Hydroxy-5-(trifluoromethyl)phenylboronic acid)
957062-66-7 structure
Product Name:3-Hydroxy-5-(trifluoromethyl)phenylboronic acid
CAS No:957062-66-7
MF:C7H6BF3O3
MW:205.926952838898
MDL:MFCD09878337
CID:802745
PubChem ID:45790688
Update Time:2025-04-19
3-Hydroxy-5-(trifluoromethyl)phenylboronic acid Chemical and Physical Properties
Names and Identifiers
-
- (3-Hydroxy-5-(trifluoromethyl)phenyl)boronic acid
- [3-hydroxy-5-(trifluoromethyl)phenyl]boronic acid
- 3-HYDROXY-5-(TRIFLUOROMETHYL)BENZENEBORONIC ACID
- 3-HYDROXY-5-(TRIFLUOROMETHYL)PHENYLBORONIC ACID
- Boronic acid,B-[3-hydroxy-5-(trifluoromethyl)phenyl]-
- MFCD09878337
- (3-Hydroxy-5-(trifluoromethyl)phenyl)boronicacid
- AT34806
- CS-0174505
- DTXSID00672322
- AKOS005256305
- BS-29872
- EN300-3273824
- Z1269112046
- 957062-66-7
- SCHEMBL2067336
- AB53921
- 3-BORONO-5-HYDROXYBENZOTRIFLUORIDE
- 3-Hydroxy-5-(trifluoromethyl)phenylboronic acid
-
- MDL: MFCD09878337
- Inchi: 1S/C7H6BF3O3/c9-7(10,11)4-1-5(8(13)14)3-6(12)2-4/h1-3,12-14H
- InChI Key: KHBHZULNSZTOAL-UHFFFAOYSA-N
- SMILES: FC(C1C=C(C=C(B(O)O)C=1)O)(F)F
Computed Properties
- Exact Mass: 206.03600
- Monoisotopic Mass: 206.036
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 197
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 60.7A^2
Experimental Properties
- Density: 1.5
- Boiling Point: 362.5 ℃ at 760 mmHg
- Flash Point: 173°C
- Refractive Index: 1.495
- PSA: 60.69000
- LogP: 0.09080
3-Hydroxy-5-(trifluoromethyl)phenylboronic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Matrix Scientific | 201837-1g |
3-Hydroxy-5-(trifluoromethyl)benzeneboronic acid, 97% |
957062-66-7 | 97% | 1g |
$261.00 | 2023-09-10 | |
| Fluorochem | 217395-250mg |
3-Hydroxy-5-(trifluoromethyl)phenyl)boronic acid |
957062-66-7 | 95% | 250mg |
£100.00 | 2022-03-01 | |
| Fluorochem | 217395-1g |
3-Hydroxy-5-(trifluoromethyl)phenyl)boronic acid |
957062-66-7 | 95% | 1g |
£225.00 | 2022-03-01 | |
| Fluorochem | 217395-5g |
3-Hydroxy-5-(trifluoromethyl)phenyl)boronic acid |
957062-66-7 | 95% | 5g |
£900.00 | 2022-03-01 | |
| TRC | H977523-25mg |
3-Hydroxy-5-(trifluoromethyl)phenylboronic acid |
957062-66-7 | 25mg |
$64.00 | 2023-05-18 | ||
| TRC | H977523-50mg |
3-Hydroxy-5-(trifluoromethyl)phenylboronic acid |
957062-66-7 | 50mg |
$75.00 | 2023-05-18 | ||
| TRC | H977523-100mg |
3-Hydroxy-5-(trifluoromethyl)phenylboronic acid |
957062-66-7 | 100mg |
$87.00 | 2023-05-18 | ||
| TRC | H977523-250mg |
3-Hydroxy-5-(trifluoromethyl)phenylboronic acid |
957062-66-7 | 250mg |
$98.00 | 2023-05-18 | ||
| Apollo Scientific | PC8280-250mg |
3-Hydroxy-5-(trifluoromethyl)benzeneboronic acid |
957062-66-7 | 250mg |
£90.00 | 2024-05-26 | ||
| Apollo Scientific | PC8280-1g |
3-Hydroxy-5-(trifluoromethyl)benzeneboronic acid |
957062-66-7 | 1g |
£208.00 | 2024-05-26 |
3-Hydroxy-5-(trifluoromethyl)phenylboronic acid Related Literature
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
-
David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
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